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Compound of Interest

Compound Name: Cinnamyl valerate

Cat. No.: B077708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of cinnamyl valerate and cinnamyl acetate, two

esters of cinnamyl alcohol used in the fragrance industry. This document outlines their distinct

olfactory profiles, physicochemical properties, and applications, supported by available data

and standardized experimental protocols for fragrance evaluation.

Executive Summary
Cinnamyl acetate is a well-established fragrance ingredient with a sweet, floral, and slightly

spicy aroma, supported by a comprehensive safety and performance profile. Cinnamyl
valerate, while also utilized for its sweet, balsamic, and fruity notes, has less publicly available

data regarding its performance metrics and a formal safety assessment from regulatory bodies.

This guide aims to present a thorough comparison based on existing information and to provide

the necessary experimental frameworks for a complete evaluation of these ingredients.

Chemical Properties
A fundamental understanding of the chemical properties of these esters is crucial for predicting

their behavior in fragrance formulations.
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Property Cinnamyl Valerate Cinnamyl Acetate

Synonyms
Cinnamyl n-valerate, 3-phenyl-

2-propen-1-yl pentanoate

3-Phenyl-2-propen-1-yl

acetate, Cinnamyl ethanoate

CAS Number 10482-65-2 103-54-8

Molecular Formula C₁₄H₁₈O₂ C₁₁H₁₂O₂

Molecular Weight 218.29 g/mol 176.21 g/mol

Appearance Colorless liquid
Colorless to pale yellow

liquid[1]

Boiling Point 328-329 °C 262-265 °C

Flash Point 131.67 °C[2] 118 °C[3]

Log P (o/w) 4.212 (estimated) 2.9[3]

Solubility Insoluble in water
Insoluble in water; soluble in

alcohol

Olfactory Profile and Applications
The distinct scent characteristics of each compound dictate their use in perfumery.

Cinnamyl Valerate offers a delicately floral and rosy odor with good tenacity and a hint of a

fresh, green, herbal tone.[4] It is described as having a pleasant, sweet, balsamic aroma with

fruity undertones.[5] Consequently, it is employed in perfumes, colognes, and personal care

products to impart these notes and is particularly useful as a modifier in rose compositions.[4]

[5]

Cinnamyl Acetate presents a more complex aroma profile, characterized as sweet, floral

(hyacinth, jasmine), spicy (cinnamon), and balsamic.[6][7][8][9] Its sweet, fruity taste is

reminiscent of pineapple.[7] It is a versatile ingredient used to provide a green and balsamic

effect in hyacinth, rosy, and woody-spicy notes.[3] Furthermore, it functions as a fixative,

helping to prolong the scent of other volatile components in a fragrance.[6] Its applications are

broad, extending to cosmetics, soaps, and personal care products.[1][6][10]
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Performance Characteristics: A Data Gap for
Cinnamyl Valerate
A comprehensive comparison of fragrance performance requires experimental data on volatility,

substantivity, and stability. While some data is available for cinnamyl acetate, there is a notable

lack of such information in the public domain for cinnamyl valerate.

Volatility and Substantivity:

The lower molecular weight and boiling point of cinnamyl acetate suggest it is more volatile

than cinnamyl valerate. Substantivity, or the longevity of a fragrance on a substrate, is a key

performance indicator. One source indicates that cinnamyl acetate has a substantivity of 124

hours on a smelling strip.[11] Similar quantitative data for cinnamyl valerate is not readily

available.

Stability:

Fragrance stability is crucial for product shelf-life and performance. Stability testing exposes

fragrance ingredients to various conditions to assess changes in odor, color, and chemical

composition.[7] While general protocols for fragrance stability testing exist, specific stability

data for cinnamyl valerate under different conditions (e.g., in various product bases, under UV

light) is not publicly documented. For cinnamyl acetate, its use in a wide range of products

suggests good stability in many formulations.[1][6][9] However, one study noted that several

fragrance allergens, including cinnamyl alcohol (a potential hydrolysis product of both esters),

can evaporate from patch test chambers within hours.[9]

Safety Profile
Cinnamyl Acetate has undergone a thorough safety assessment by the Research Institute for

Fragrance Materials (RIFM), which concluded that the existing information supports its safe use

as a fragrance ingredient.[12] The assessment found that cinnamyl acetate is not genotoxic

and that there are no safety concerns for skin sensitization under current declared use levels.

[12]

Cinnamyl Valerate, in contrast, does not have a publicly available safety assessment from

RIFM or the Cosmetic Ingredient Review (CIR).[13][14] While some suppliers state that it is
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safe for use in industrial and laboratory settings when handled according to safety guidelines,

they also note that prolonged exposure may cause irritation.[5] A comprehensive safety

evaluation by a recognized body is necessary to fully ascertain its safety profile for consumer

use.

Experimental Protocols
To facilitate a more direct and data-driven comparison, the following are detailed

methodologies for key experiments in fragrance evaluation.

Gas Chromatography-Olfactometry (GC-O)
This technique is instrumental in identifying the specific volatile compounds responsible for the

characteristic aroma of a fragrance ingredient.

Objective: To separate and identify the individual odor-active compounds in a fragrance sample

and to characterize their scent.

Methodology:

Sample Preparation: Dilute the fragrance ingredient in a suitable solvent (e.g., ethanol) to an

appropriate concentration.

Instrumentation: Utilize a gas chromatograph (GC) coupled with a mass spectrometer (MS)

and an olfactometry port. The GC column effluent is split, with a portion directed to the MS

for compound identification and the other to the olfactometry port for sensory analysis.[15]

GC Parameters:

Column: A non-polar column (e.g., HP-5MS) is typically used.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A programmed temperature ramp is used to separate

compounds based on their boiling points. For example, an initial temperature of 37°C held

for a few minutes, followed by a ramp up to 250°C.[15]
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Olfactometry: A trained sensory panelist sniffs the effluent from the olfactometry port and

records the retention time, odor descriptor, and intensity of each detected scent.

Data Analysis: The data from the MS and the olfactometry panel are correlated to identify the

chemical compounds responsible for specific odors.

Gas Chromatograph

Injector Column Splitter

Mass Spectrometer

Data_Analysis

Olfactometry Port

Sample Results

Click to download full resolution via product page

Figure 1: Gas Chromatography-Olfactometry (GC-O) Workflow.

Headspace Analysis for Volatility Assessment
Headspace analysis measures the volatile compounds released from a sample, providing

insights into a fragrance's evaporation rate.

Objective: To determine the rate of evaporation of a fragrance ingredient from a substrate over

time.

Methodology:

Sample Application: Apply a standardized amount of the fragrance ingredient onto a

substrate (e.g., filter paper, skin mimic).[16]

Headspace Sampling: Place the substrate in a sealed vial. At specified time intervals, collect

the volatile compounds in the headspace above the substrate using a solid-phase

microextraction (SPME) fiber.[10]

GC-MS Analysis: Desorb the collected volatiles from the SPME fiber into a GC-MS system

for separation and quantification.
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Data Analysis: Plot the concentration of the fragrance ingredient in the headspace as a

function of time to determine its evaporation profile.

Figure 2: Headspace Analysis Workflow for Volatility.

Sensory Panel for Substantivity Evaluation
A trained sensory panel can provide quantitative data on the perceived intensity and longevity

of a fragrance on the skin.

Objective: To assess the substantivity (longevity) of a fragrance ingredient on human skin.

Methodology:

Panelist Selection: Recruit and train a panel of sensory assessors on fragrance evaluation

techniques and intensity rating scales.

Sample Application: Apply a standardized amount of the fragrance ingredient, diluted in a

suitable base, to a designated area on the panelists' forearms.

Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), panelists evaluate

the intensity of the fragrance on a labeled magnitude scale (LMS) or a similar rating system.

[17]

Data Analysis: Analyze the intensity ratings over time to determine the fragrance's longevity

and decay curve on the skin.
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Figure 3: Logical Flow of a Sensory Panel for Substantivity.

Stability Testing Protocol
Objective: To evaluate the stability of a fragrance ingredient in a finished product under various

environmental conditions.

Methodology:
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Sample Preparation: Incorporate the fragrance ingredient into the product base at a specified

concentration.

Storage Conditions: Store samples under different conditions to simulate shelf-life and

consumer use:

Accelerated Aging: Elevated temperatures (e.g., 40°C, 50°C) for a set period (e.g., 1, 2, 3

months).[7]

Real-Time Aging: Controlled room temperature (e.g., 25°C) for an extended period (e.g., 6,

12, 24 months).[7]

Light Exposure: Exposure to UV light in a specialized cabinet.[7]

Freeze-Thaw Cycles: Repeated cycles of freezing and thawing.[7]

Evaluation: At specified time points, evaluate the samples for changes in:

Odor: Assessed by a trained sensory panel.

Color and Appearance: Visual inspection and colorimetric measurements.

Chemical Composition: Analyzed by GC-MS to detect degradation products.

Physical Properties: pH, viscosity, etc.

Data Analysis: Compare the results from the stressed samples to a control sample stored

under optimal conditions to determine the stability of the fragrance ingredient.

Conclusion and Recommendations
Cinnamyl acetate is a well-characterized fragrance ingredient with a versatile aroma profile and

a favorable safety assessment. It serves as a benchmark for performance and safety in its

fragrance category.

Cinnamyl valerate, while possessing a desirable and distinct olfactory profile, requires further

investigation to establish a comprehensive performance and safety profile. For researchers and

developers considering its use, it is highly recommended to conduct the experimental protocols
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outlined in this guide to generate the necessary data for a thorough evaluation. Specifically,

studies on its volatility, substantivity on skin, and stability in various formulations are crucial.

Furthermore, a comprehensive safety assessment, ideally through a recognized body like

RIFM, is essential before its widespread use in consumer products.

By employing these standardized methodologies, a more complete and objective comparison

between cinnamyl valerate and cinnamyl acetate can be achieved, enabling informed

decisions in fragrance formulation and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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